Cas no 494210-65-0 (Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-)

Technical Introduction: Bicyclo[3.1.0]hexane-3-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- is a fluorinated bicyclic compound featuring a tert-butoxycarbonyl (Boc)-protected amino group and a carboxylic acid functionality. The rigid bicyclo[3.1.0]hexane scaffold, combined with difluorination at the 6-position, enhances metabolic stability and influences conformational properties, making it valuable in medicinal chemistry and peptide mimetics. The Boc group provides orthogonal protection for further synthetic modifications, while the acetic acid moiety allows for conjugation or derivatization. This compound is particularly useful in the design of bioactive molecules, where its unique steric and electronic properties can improve binding affinity and pharmacokinetic profiles. Its structural features support applications in drug discovery and advanced synthetic methodologies.

Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- structure

494210-65-0 structure

Product Name:Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-

CAS No:494210-65-0

MF:C_₁₃H_₁₉F_₂NO_₄

MW:

CID:1520405

Update Time:2025-06-09

Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-
- Bicyclo[3.1.0]hexane-3-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-

Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1904031-250mg	2-((tert-Butoxycarbonyl)amino)-2-(6,6-difluorobicyclo[3.1.0]hexan-3-yl)acetic acid	494210-65-0	98%	250mg	￥29451.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1904031-1g	2-((tert-Butoxycarbonyl)amino)-2-(6,6-difluorobicyclo[3.1.0]hexan-3-yl)acetic acid	494210-65-0	98%	1g	￥27752.00	2024-05-11

Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Additional information on Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro-

Recent Advances in the Study of Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- (CAS: 494210-65-0)

The compound Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- (CAS: 494210-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique difluoro substitution and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and applications in medicinal chemistry.

One of the key advancements in the synthesis of this compound involves the optimization of its stereoselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug development. The difluoro substitution at the 6,6-position has been found to enhance the metabolic stability of the compound, making it a valuable scaffold for the design of protease inhibitors and other therapeutic agents.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against interleukin-converting enzyme (ICE), suggesting its potential as an anti-inflammatory agent. Additionally, its ability to penetrate the blood-brain barrier has sparked interest in its use for central nervous system (CNS) disorders.

Furthermore, the compound's unique structural features have been exploited in the development of prodrugs. The Boc-protected amino group serves as a versatile handle for further chemical modifications, enabling the attachment of various pharmacophores. This flexibility has led to the creation of a library of derivatives with diverse biological activities, some of which are currently under preclinical evaluation.

Recent patent filings and publications highlight the growing interest in this compound from both academic and industrial researchers. Several pharmaceutical companies have included it in their pipeline for the development of next-generation therapeutics targeting chronic inflammatory diseases and neurodegenerative disorders. The compound's favorable pharmacokinetic properties, such as its oral bioavailability and low toxicity, further enhance its appeal as a drug candidate.

In conclusion, Bicyclo[3.1.0]hexane-3-acetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-6,6-difluoro- (CAS: 494210-65-0) represents a promising scaffold in medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable tool for drug discovery. Ongoing research is expected to uncover additional applications and optimize its therapeutic potential, paving the way for its eventual clinical translation.